Cas no 84499-65-0 (2-[(2-amino-6-oxo-1,4,5,6-tetrahydro-9H-purin-9-yl)methoxy]ethyl beta-alaninate)

• Product name: 2-[(2-amino-6-oxo-1,4,5,6-tetrahydro-9H-purin-9-yl)methoxy]ethyl beta-alaninate
• CAS No: 84499-65-0
• MF: C₁₁H₁₈N₆O₄
• MW: 298.29842
• CID: 1824440
• PubChem ID: 512013

2-[(2-amino-6-oxo-1,4,5,6-tetrahydro-9H-purin-9-yl)methoxy]ethyl beta-alaninate Chemical and Physical Properties

Names and Identifiers

• 2-[(2-amino-6-oxo-1,4,5,6-tetrahydro-9H-purin-9-yl)methoxy]ethyl beta-alaninate
• 2-[(2-amino-6-oxo-4,5-dihydro-1H-purin-9-yl)methoxy]ethyl 3-aminopropanoate
• 2-[(2-Amino-6-oxo-1,4,5,6-tetrahydro-9H-purin-9-yl)methoxy]ethyl b-alaninate
• DTXSID101004771
• 2-((2-Amino-6-oxo-1,4,5,6-tetrahydro-9H-purin-9-yl)methoxy)ethyl b-alaninate
• 84499-65-0
• 2-[(6-Hydroxy-2-imino-2,3,4,5-tetrahydro-9H-purin-9-yl)methoxy]ethyl beta-alaninate

• Inchi： InChI=1S/C11H18N6O4/c12-2-1-7(18)21-4-3-20-6-17-5-14-8-9(17)15-11(13)16-10(8)19/h5,8-9H,1-4,6,12H2,(H3,13,15,16,19)
• InChI Key： QSDQEAHAWHXHKB-UHFFFAOYSA-N
• SMILES： C1=NC2C(N1COCCOC(=O)CCN)N=C(NC2=O)N

Computed Properties

• Exact Mass: 298.13895308g/mol
• Monoisotopic Mass: 298.13895308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 145Ų